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Compound of Interest

Compound Name: Variculanol

Cat. No.: B3025963 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Variculanol is a naturally occurring sesterterpenoid isolated from the fungus Aspergillus

variecolor. As a member of the terpene family of compounds, Variculanol possesses a

complex chemical structure and exhibits notable biological activity. This technical guide

provides a detailed overview of the physicochemical properties of Variculanol, experimental

protocols for its isolation and characterization, and insights into its biological significance.

Physicochemical Properties
A thorough understanding of the physicochemical properties of Variculanol is fundamental for

its application in research and drug development. The following table summarizes the key

quantitative data available for this compound.

Property Value Source

Molecular Formula C₂₅H₄₀O₂ [1]

Molecular Weight 372.6 g/mol [1]

Physical State Solid [1]

Solubility
Soluble in Dichloromethane,

DMSO, Ethanol, Methanol
[1]

CAS Number 135513-21-2 [1]
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Further quantitative data such as melting point, boiling point, and pKa have not been reported

in publicly available literature.

Experimental Protocols
Isolation of Variculanol from Aspergillus variecolor
The isolation of Variculanol was first described by Singh et al. (1991). The general workflow

for the isolation of secondary metabolites from fungal cultures, like the "FERMEX" method,

provides a framework for obtaining compounds such as Variculanol. This method emphasizes

solid-state fermentation to enhance the production of secondary metabolites.

Generalized Experimental Workflow for Fungal Metabolite Extraction:

Fermentation Extraction Purification

Aspergillus variecolor Culture Solid Substrate
(e.g., vermiculite)

Inoculation
Incubation Organic Solvent

(e.g., Methylethylketone) Extraction of Fungal Mass Filtration Crude Extract Chromatography
(e.g., HPLC) Pure Variculanol

Click to download full resolution via product page

Caption: Generalized workflow for the isolation and purification of Variculanol.

Methodology Details:

Fermentation:Aspergillus variecolor is cultured on a solid substrate, such as vermiculite

saturated with a suitable nutrient medium. Solid-state fermentation often yields a more

complex profile of secondary metabolites compared to liquid cultures.

Extraction: The fungal biomass is extracted with an organic solvent like methylethylketone

(MEK) to isolate the secondary metabolites.

Purification: The crude extract undergoes further purification steps, typically involving various

chromatographic techniques such as High-Performance Liquid Chromatography (HPLC), to

yield pure Variculanol.
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Determination of Physicochemical Properties
Standard experimental protocols are employed to determine the physicochemical properties of

purified Variculanol.

Melting Point: Determined using a melting point apparatus where the temperature range of

the solid-to-liquid phase transition is observed.

Solubility: Qualitative solubility is assessed by observing the dissolution of a known amount

of Variculanol in various solvents.

Spectroscopic Analysis:

NMR Spectroscopy: ¹H and ¹³C NMR data are crucial for the structural elucidation and

confirmation of Variculanol.

Mass Spectrometry: High-resolution mass spectrometry is used to determine the exact

molecular weight and elemental composition.

UV-Vis Spectroscopy: The ultraviolet-visible absorption spectrum can provide information

about the electronic transitions within the molecule.

Optical Rotation: The specific rotation of a solution of Variculanol is measured using a

polarimeter to determine its chiroptical properties.

Biological Activity and Potential Signaling Pathways
Variculanol has demonstrated toxicity against Eimeria tenella, a protozoan parasite that

causes coccidiosis in poultry. This anticoccidial activity suggests that Variculanol may interfere

with essential cellular processes in the parasite.

While the specific mechanism of action for Variculanol has not been elucidated, the known

mechanisms of other anticoccidial drugs and the cellular processes of Eimeria tenella provide

potential avenues for investigation.

Potential Mechanisms of Action and Signaling Pathway Interference:
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Sesterterpenoids, the class of compounds to which Variculanol belongs, are known to exhibit

a wide range of biological activities. The anticoccidial effect of Variculanol could be attributed

to the disruption of one or more vital pathways in Eimeria tenella.

Eimeria tenella relies on complex signaling pathways for its life cycle, including invasion of host

cells, replication, and differentiation. Key signaling molecules in these parasites include

calcium-dependent protein kinases (CDPKs) and pathways involving phosphoinositides.

The following diagram illustrates a hypothetical logical relationship of how an anticoccidial

compound like Variculanol might disrupt the invasion process of Eimeria tenella.

Eimeria tenella

Host Cell

Variculanol

Potential Target Molecule
(e.g., Enzyme, Receptor)

Binds to

Signaling Cascade Disruption

Leads to
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Caption: Hypothetical mechanism of Variculanol's anticoccidial activity.

Further research is required to identify the specific molecular targets of Variculanol and the

signaling pathways it modulates within Eimeria tenella. Understanding these mechanisms is

crucial for the potential development of Variculanol as a therapeutic agent.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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